Cas no 1196155-01-7 (ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate)
1196155-01-7 structure
Product Name:ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate
CAS No:1196155-01-7
MF:C11H10FNO3
MW:223.200406551361
CID:2616665
PubChem ID:72210878
Update Time:2025-04-21
ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate
- 1196155-01-7
- ETHYL 2-(5-FLUOROBENZO[D]OXAZOL-2-YL)ACETATE
- AB55380
-
- Inchi: 1S/C11H10FNO3/c1-2-15-11(14)6-10-13-8-5-7(12)3-4-9(8)16-10/h3-5H,2,6H2,1H3
- InChI Key: NTOFQBPRNKDSTC-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)N=C(CC(=O)OCC)O2
Computed Properties
- Exact Mass: 223.06447134Da
- Monoisotopic Mass: 223.06447134Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.3Ų
ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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